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Compound of Interest

Compound Name: 3-Propylidenephthalide

Cat. No.: B1366576

An In-depth Technical Guide to 3-
Propylidenephthalide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical
properties of 3-Propylidenephthalide. The information is curated for professionals in research,
scientific, and drug development fields, with a focus on quantitative data, experimental
methodologies, and visual representations of key processes.

Chemical Identity

3-Propylidenephthalide, with the CAS number 17369-59-4, is an organic compound used
primarily as a fragrance and flavoring agent.[1][2][3][4] It is a derivative of phthalide,
characterized by a propylidene group attached to the lactone ring.
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Identifier Value

IUPAC Name (3E)-3-propylidene-2-benzofuran-1-one
Molecular Formula C11H1002[1][2][5][6]

Molecular Weight 174.20 g/mol [1][2][5][6]

CAS Number 17369-59-4[2][7]

EC Number 241-402-8[1][8]

FEMA Number 2952[1][9]

3-Propylidene-1(3H)-isobenzofuranone,

Synonyms . .
Propylidene phthalide[1][2][10][11]

Physical Properties

3-Propylidenephthalide is typically a clear, colorless to pale yellow liquid with a characteristic
warm, spicy, and herbaceous aroma.[1][5][6][12]

Table of Physical Properties
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Property Value Reference
Physical Description Clear yellow liquid [1]
Melting Point 5°C [5161[71[12]

N ) 169-170 °C at 12 mmHg343 to
Boiling Point [71[12][1][2][10]
347 °F at 15 mmHg

) 1.122 g/mL at 25 °C1.135
Density . [6107][1][10]
g/mL at 23.7 °C

Refractive Index n20/D 1.5861.557-1.562 [6][71[1]

Insoluble in water (<0.1

Solubility mg/mL)Soluble in oils and [1][2][10]
ethanol

Vapor Pressure 0.0013 mmHg at 25 °C [7]

Flash Point >230 °F (>110 °C) [7]

Chemical Properties and Reactivity

Stability: 3-Propylidenephthalide is considered stable under normal conditions.[7] However, it
may be sensitive to prolonged exposure to air and moisture.[1][10] It is also combustible.[7]

Reactivity: The compound is incompatible with strong oxidizing agents.[7] The molecule
contains a lactone (cyclic ester) and an unsaturated alkylidene group, which are the primary
sites for chemical reactions.
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Caption: Reactivity and stability profile of 3-Propylidenephthalide.

Spectral Data
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Spectroscopic data is crucial for the identification and characterization of 3-
Propylidenephthalide.

* 'H NMR: Spectra are available and can be used to confirm the structure of the molecule,
including the cis/trans isomers.[13][14][15]

e IR Spectra: Infrared spectroscopy can identify the characteristic functional groups, such as
the C=0 stretch of the lactone and the C=C stretch of the propylidene group.[1][13]

e Mass Spectrometry: Mass spectrometry data provides information on the molecular weight
and fragmentation pattern, aiding in structural elucidation.[13]

Experimental Protocols
Dermal Absorption Study using Franz Diffusion Cell

A key application in the safety assessment of cosmetic ingredients is determining their
percutaneous absorption. The following protocol outlines the methodology used for 3-
Propylidenephthalide.[16]

Objective: To determine the in vitro dermal absorption rate of 3-Propylidenephthalide.
Materials and Methods:

e Analytical Method: An LC-MS/MS method was developed and validated for the quantification
of 3-Propylidenephthalide.[16]

o Skin Preparation: Excised rat skin is used as the membrane in the Franz diffusion cell
system.[16]

e Formulation: A cream formulation (o/w) containing 0.7% 3-Propylidenephthalide is
prepared.[16]

o Franz Diffusion Cell Setup:

o The excised rat skin is mounted on the Franz diffusion cells.
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o The receptor chamber is filled with a receptor fluid (e.g., 50% ethanol) and maintained at
32°C.[16]

o Application: The cream formulation is topically applied to the skin surface at a dose of 113
mg/cm?2.[16]

e Sampling:

o Aliquots of the receptor fluid are collected at specified time points (0, 1, 2, 4, 8, 12, and 24
hours).[16]

o After 24 hours, any remaining formulation on the skin surface is removed by swabbing.[16]
o The stratum corneum is collected using tape stripping.[16]
o Extraction and Analysis:

o The collected samples (swabs, stratum corneum, and the remaining skin) are extracted
with acetonitrile for 24 hours.[16]

o The concentration of 3-Propylidenephthalide in the receptor fluid and the extracts is
determined by LC-MS/MS.[16]

o Data Analysis: The total dermal absorption rate is calculated based on the amount of 3-
Propylidenephthalide found in the receptor fluid, stratum corneum, and the skin. For the
cream formulation tested, the total dermal absorption was approximately 24%.[16]
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Caption: Experimental workflow for dermal absorption study.

Biological Activity and Safety
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Use: 3-Propylidenephthalide is primarily used as a fragrance ingredient in cosmetics and a
flavoring agent in foods.[1][3][17]

Safety:

» Skin Sensitization: It is identified as a fragrance allergen and a skin sensitizer.[11] A No
Expected Sensitization Induction Level (NESIL) of 940 pg/cm? has been established.[11]

o Genotoxicity: Based on available data, 3-Propylidenephthalide is not considered to be
genotoxic.[11]

» Phototoxicity: It is not expected to be phototoxic or photoallergenic based on its UV/Vis
absorption spectra.[11]

e lrritation: It can be a moderate skin irritant.[18]

o Regulatory Status: Its use in cosmetic products is regulated, with content limits in some
regions.[16] It has been assessed by the Research Institute for Fragrance Materials (RIFM)
and is listed by the Flavor and Extract Manufacturers Association (FEMA).[11][17]

No specific signaling pathways related to its biological activity have been detailed in the
reviewed literature. Its primary biological interaction of concern is its potential to cause skin
sensitization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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